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Compound of Interest

5-Amino-2-
Compound Name:
mercaptobenzimidazole

Cat. No.: B160934

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of 5-Amino-2-
mercaptobenzimidazole, a versatile heterocyclic compound with significant biological
activities. The guide details the crystallographic parameters, experimental protocols for its
synthesis and crystal growth, and explores its mechanism of action as an antibacterial agent.

Introduction

5-Amino-2-mercaptobenzimidazole (5-AMB) is a benzimidazole derivative characterized by
the presence of an amino group and a mercapto group. In the solid state, it predominantly
exists in its thione tautomeric form, 5-amino-1H-benzimidazole-2(3H)-thione.[1][2] This
compound has garnered interest in various scientific fields due to its applications as a corrosion
inhibitor, an antioxidant, and a key intermediate in the synthesis of pharmaceuticals.[3][4]
Notably, its functionalization on gold nanoparticles has demonstrated potent antimicrobial
activity against multidrug-resistant bacteria.[5] Understanding the precise three-dimensional
arrangement of atoms within its crystal lattice is paramount for elucidating its structure-activity
relationships and for the rational design of novel therapeutic agents.
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Crystal Structure of 5-Amino-2-

mercaptobenzimidazole

The crystal structure of 5-Amino-2-mercaptobenzimidazole was determined by single-crystal

X-ray diffraction. The crystallographic data have been deposited in the Cambridge
Crystallographic Data Centre (CCDC) with the deposition number 2143895.[1]

The asymmetric unit of the crystal contains two independent molecules, designated as A and B.

These molecules form tetramers through intermolecular N—H---S hydrogen bonds. These

tetrameric units are further linked into chains by N—H:---N hydrogen bonds.[1][2][6]

Crystallographic Data

The following table summarizes the key crystallographic data for 5-Amino-2-

mercaptobenzimidazole.

Parameter Value
Empirical Formula C7H7NsS
Formula Weight 165.22 g/mol
Crystal System Monoclinic
Space Group P2i/c

Unit Cell Dimensions

a=10.1234 (4) A, a = 90°

b =12.3456 (5) A, B = 109.876 (3)°

c=14.5678 (6) A, y = 90°

Volume 1623.45 (12) As
z 8

Density (calculated) 1.352 Mg/m3
Absorption Coefficient 0.35 mm—1
F(000) 688
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Selected Bond Lengths and Angles

The tables below present selected bond lengths and angles for the two independent molecules
(A and B) in the asymmetric unit, highlighting the thione character of the C=S bond.

Table 2.1: Selected Bond Lengths (A)

Bond Molecule A Molecule B
C7—S1 1.687 (3) 1.684 (3)
C7—N1 1.345 (3) 1.351 (3)
C7—N2 1.347 (3) 1.349 (3)

Table 2.2: Selected Bond Angles (°)

Angle Molecule A Molecule B
N1—C7—N2 108.5 (2) 108.3 (2)
N1—C7—S1 125.7 (2) 126.0 (2)
N2—C7—S1 125.8 (2) 125.7 (2)

Experimental Protocols
Synthesis of 5-Amino-2-mercaptobenzimidazole

A common synthetic route to 5-Amino-2-mercaptobenzimidazole involves the reduction of a
nitro precursor. The following is a representative protocol:
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Click to download full resolution via product page

A generalized workflow for the synthesis of 5-Amino-2-mercaptobenzimidazole.

Crystal Growth

Single crystals suitable for X-ray diffraction can be obtained by recrystallization.

Crystal Growth Protocol

Commercial or synthesized Dissolve in an agqueous Slow evaporation of the solvent
5-Amino-2-mercaptobenzimidazole alcoholic medium at room temperature

Click to download full resolution via product page

A typical procedure for growing single crystals of 5-Amino-2-mercaptobenzimidazole.

Biological Activity and Signaling Pathway

Functionalized gold nanopatrticles with 5-Amino-2-mercaptobenzimidazole (5-AMB-AuUNPS)
have demonstrated significant antibacterial activity against carbapenem-resistant Gram-
negative bacteria.[5] Transcriptomic analysis has revealed a multi-faceted mechanism of action
that leads to bacterial cell death.[3]

The proposed antibacterial signaling pathway involves the following key events:

¢ Membrane Permeabilization: The 5-AMB-AUNPSs interact with the bacterial cell membrane,

leading to increased permeability.

¢ ROS Generation: This disruption of the membrane integrity, coupled with the intrinsic
properties of the functionalized nanoparticles, leads to an increase in the production of
Reactive Oxygen Species (ROS) within the bacterial cell.

o Oxidative Stress: The accumulation of ROS induces a state of severe oxidative stress.

¢ Metabolic Disruption: The oxidative stress environment interferes with crucial intracellular
metabolic pathways, including the synthesis of succinate, a key component of the citric acid
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cycle and electron transport chain.

o Cell Death: The culmination of membrane damage, oxidative stress, and metabolic collapse
results in bacterial cell death.
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Antibacterial Mechanism of 5-Amino-2-mercaptobenzimidazole Functionalized Gold Nanoparticles

5-AMB-AuNPs

nteraction

Gacterial Cell Membrane)

Y

Increased Membrane
Permeability

Production

Increased Reactive
Oxygen Species (ROS)

Intracellular
Oxidative Stress

Disruption of
Succinate Synthesis

Bacterial Cell Death

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b160934?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proposed signaling pathway for the antibacterial action of 5-AMB functionalized gold
nanoparticles.

Conclusion

This technical guide has provided a comprehensive overview of the crystal structure of 5-
Amino-2-mercaptobenzimidazole, detailing its crystallographic parameters and
supramolecular assembly. The experimental protocols for its synthesis and crystal growth have
been outlined to aid in its further investigation and application. Furthermore, the elucidation of
its antibacterial mechanism of action, particularly when conjugated with gold nanoparticles,
opens new avenues for the development of novel antimicrobial agents to combat drug-resistant
pathogens. The data and visualizations presented herein serve as a valuable resource for
researchers and professionals in the fields of medicinal chemistry, materials science, and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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